Recent progress in strain-engineered elastic platforms for stretchable thin-film devices
Materials Horizons Pub Date: 2022-06-07 DOI: 10.1039/D2MH00470D
Abstract
Strain-engineered elastic platforms that can efficiently distribute mechanical stress under deformation offer adjustable mechanical compliance for stretchable electronic systems. By fully exploiting strain-free regions that are favourable for fabricating thin-film devices and interconnecting with reliably stretchable conductors, various electronic systems can be integrated onto stretchable platforms with the assistance of strain engineering strategies. Over the last decade, applications of multifunctional stretchable thin-film devices simultaneously exhibiting superior electrical and mechanical performance have been demonstrated, shedding light on the realization of further reliable human–machine interfaces. This review highlights recent developments in enabling technologies for strain-engineered elastic platforms. In particular, representative approaches to realize strain-engineered substrates and stretchable interconnects in island-bridge configurations are introduced from the perspective of the material homogeneity and structural design of the substrate. State-of-the-art achievements in sophisticated stretchable electronic devices on strain-engineered elastic platforms are also presented, such as stretchable sensors, energy devices, thin-film transistors, and displays, and then, the challenges and outlook are discussed.
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